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Compound of Interest

Compound Name: 2-Hexyldecanoic acid

Cat. No.: B1666272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Hexyldecanoic acid, a branched-chain fatty acid, is a versatile molecule with significant

potential across various scientific disciplines, including drug development and materials

science. Its unique structural characteristics, featuring a hexyl group at the α-position, confer

distinct physicochemical properties that differentiate it from its linear isomers. This guide

provides a comprehensive technical overview of 2-Hexyldecanoic acid, covering its chemical

and physical properties, detailed synthesis protocols, and its emerging roles in biological

systems and therapeutic applications.

Chemical and Physical Properties
2-Hexyldecanoic acid is a C16 Guerbet fatty acid with the molecular formula C16H32O2.[1] It

typically appears as a colorless to light yellow liquid.[1][2] The branched nature of its alkyl chain

imparts unique solubility and viscosity characteristics compared to linear fatty acids.[1] It is

insoluble in water but soluble in organic solvents like DMSO.[3]

Table 1: Physicochemical Properties of 2-Hexyldecanoic Acid
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Property Value References

Molecular Formula C16H32O2

Molecular Weight 256.42 g/mol

CAS Number 25354-97-6

Appearance Colorless to light yellow liquid

Melting Point ~10-18 °C

Boiling Point
165-168 °C at 2 mmHg; 268

°C (lit.)

Density ~0.874 - 0.88 g/cm³ at 25 °C

Refractive Index n20/D 1.446 (lit.)

Flash Point 113 °C (closed cup); 174 °C

Water Solubility Insoluble

pKa 4.90 ± 0.40 (Predicted)

Synthesis of 2-Hexyldecanoic Acid: Experimental
Protocol
Several synthetic routes for 2-Hexyldecanoic acid have been reported. A common method

involves the alkylation of an acetoacetic ester.

Protocol: Synthesis via Alkylation of Methyl Acetoacetate

This protocol describes a two-step alkylation of a starting acetoacetic ester followed by

hydrolysis and decarboxylation.

Materials:

Methyl acetoacetate

Sodium methoxide
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Halogenated octane (e.g., 1-bromooctane)

Halogenated hexane (e.g., 1-bromohexane)

Sodium hydroxide or potassium hydroxide (30-50% aqueous solution)

Anhydrous methanol or ethanol

Methodology:

First Alkylation: In a reaction vessel containing an anhydrous solution of sodium methoxide in

methanol, introduce methyl acetoacetate as the starting material. Subsequently, add the

halogenated octane and carry out the first alkylation reaction.

Second Alkylation: Following the first alkylation, introduce the halogenated hexane to the

reaction mixture to perform the second alkylation, resulting in an intermediate compound.

Hydrolysis and Decarboxylation: Decompose the intermediate by adding a 30-50% by mass

aqueous solution of sodium hydroxide or potassium hydroxide. This step hydrolyzes the

ester and induces decarboxylation to yield 2-Hexyldecanoic acid.

Purification: The final product can be purified using standard techniques such as distillation

or chromatography.

Caption: Synthesis workflow for 2-Hexyldecanoic acid.

Biological Activity and Signaling Pathways
Recent studies have highlighted the biological activities of 2-Hexyldecanoic acid, particularly

its antimicrobial and potential anticancer properties.

Antibacterial Activity: 2-Hexyldecanoic acid has demonstrated antibacterial activity against

Gram-positive bacteria, including multidrug-resistant Staphylococcus aureus (MRSA). The

proposed mechanism of action involves the disruption of the bacterial cell membrane. It has

also been shown to inhibit S. aureus DNA gyrase.

Anticancer Potential: Preliminary research suggests that 2-Hexyldecanoic acid may inhibit the

growth of prostate cancer cells. However, further investigation is required to validate these
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findings and elucidate the underlying mechanisms.

Signaling Pathway Involvement: While the specific signaling pathways modulated by 2-
Hexyldecanoic acid are still under investigation, its role as a fatty acid suggests potential

interactions with lipid metabolism and signaling cascades. As a branched-chain fatty acid, it

could influence cell membrane properties and the function of membrane-associated proteins.
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Caption: Known biological activities of 2-Hexyldecanoic acid.

Applications in Drug Development
The distinct properties of 2-Hexyldecanoic acid make it a valuable component in

pharmaceutical formulations and drug delivery systems.

Surfactant and Emulsifier: Its surfactant properties are utilized to create stable emulsions in

personal care products and industrial lubricants.

Chemical Intermediate: It serves as a building block for synthesizing more complex organic

compounds.
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Lipid-Based Drug Delivery: 2-Hexyldecanoic acid can be used to prepare lipid

nanoparticles for nucleic acid delivery, such as siRNA, for gene silencing applications. These

formulations can exhibit high nucleic acid encapsulation efficiency.

Antiviral Drug Synthesis: It is an intermediate in the preparation of certain drugs for the

treatment or prevention of HIV infection.

Prodrug Synthesis: It is a key raw material for the synthesis of ascorbyl tetraisopalmitate, a

liposoluble antioxidant derivative of vitamin C.

Amidation Agent: It can be used as an amidating agent to suppress side-chain crystallization

in the synthesis of amphiphilic macromolecules.
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Caption: Logical relationships in drug development applications.

Safety and Handling
2-Hexyldecanoic acid is classified as causing skin and serious eye irritation. It is combustible

and incompatible with strong oxidizing agents. Appropriate personal protective equipment,
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including gloves, eye shields, and a dust mask, should be used when handling this compound.

Conclusion
2-Hexyldecanoic acid is a branched-chain fatty acid with a unique profile of chemical and

physical properties that have led to its application in diverse areas, most notably in drug

development and formulation science. Its role as a versatile intermediate, a surfactant, and a

component of advanced drug delivery systems, coupled with its inherent biological activities,

underscores its importance for further research and development. This guide provides a

foundational technical understanding for scientists and researchers to explore the full potential

of this valuable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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